Cas no 1935428-04-8 (4-Piperidinemethanol, α-(2-aminoethyl)-α-methyl-)

• Product Name: 4-Piperidinemethanol, α-(2-aminoethyl)-α-methyl-
• CAS No: 1935428-04-8
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 5276587
• Update Time: 2025-05-23

4-Piperidinemethanol, α-(2-aminoethyl)-α-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinemethanol, α-(2-aminoethyl)-α-methyl-

• Inchi： 1S/C9H20N2O/c1-9(12,4-5-10)8-2-6-11-7-3-8/h8,11-12H,2-7,10H2,1H3
• InChI Key： SIEJIXSAXLCVCZ-UHFFFAOYSA-N
• SMILES： C(C1CCNCC1)(O)(C)CCN

Additional information on 4-Piperidinemethanol, α-(2-aminoethyl)-α-methyl-

4-Piperidinemethanol, α-(2-aminoethyl)-α-methyl-: A Comprehensive Overview

The compound 4-Piperidinemethanol, α-(2-aminoethyl)-α-methyl- (CAS No. 1935428-04-8) is a versatile organic molecule with significant applications in various fields of chemistry and materials science. This compound, also referred to as N-(2-aminoethyl)-N-methyl-4-piperidinol, is characterized by its unique structure, which combines a piperidine ring with a hydroxymethyl group and an aminoethyl substituent. The molecule's structure allows for a wide range of chemical reactivity and functionalization, making it a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Piperidinemethanol, α-(2-aminoethyl)-α-methyl- through various routes. One notable method involves the nucleophilic substitution of an appropriate alkyl halide with a piperidine derivative, followed by subsequent functionalization to introduce the aminoethyl group. This approach has been optimized to achieve high yields and excellent stereochemical control, which are critical for applications requiring enantiomerically pure compounds.

The physical and chemical properties of 4-Piperidinemethanol, α-(2-aminoethyl)-α-methyl- have been extensively studied to understand its behavior under different conditions. For instance, its solubility in various solvents has been determined, which is essential for its use in solution-phase reactions. Additionally, the compound's thermal stability has been evaluated, providing insights into its suitability for high-temperature applications. These studies have been complemented by computational modeling techniques, such as density functional theory (DFT), which have helped predict the molecule's electronic structure and reactivity.

One of the most promising applications of 4-Piperidinemethanol, α-(2-aminoethyl)-α-methyl- lies in its use as a precursor for the synthesis of advanced materials. For example, researchers have explored its potential as a monomer in polymer chemistry, where it can be incorporated into polyamides or polyurethanes to impart unique mechanical and thermal properties. The amino group present in the molecule facilitates hydrogen bonding, which can enhance the polymer's strength and durability.

In addition to materials science, 4-Piperidinemethanol, α-(2-aminoethyl)-α-methyl- has shown potential in pharmaceutical research. Its ability to form stable complexes with metal ions has led to investigations into its use as a chelating agent in drug delivery systems. Recent studies have demonstrated that this compound can effectively coordinate with transition metals such as copper and zinc, making it a candidate for designing metallo-drugs with enhanced bioavailability and efficacy.

The versatility of 4-Piperidinemethanol, α-(2-aminoethyl)-α-methyl- extends to its role in catalysis. By modifying the molecule's structure to introduce catalytically active groups, researchers have developed novel catalysts for various organic transformations. For instance, the compound has been used as a ligand in asymmetric catalysis, enabling the enantioselective synthesis of chiral molecules—a critical requirement in pharmaceutical manufacturing.

Looking ahead, ongoing research aims to further unlock the potential of 4-Piperidinemethanol, α-(2-aminoethyl)-α-methyl- by exploring its interactions with biological systems. Preliminary studies suggest that this compound may exhibit bioactive properties that could be harnessed for therapeutic purposes. However, more comprehensive investigations are needed to fully understand its pharmacokinetics and toxicity profile.

In conclusion, 4-Piperidinemethanol, α-(2-aminoethyl)-α-methyl- (CAS No. 1935428-04-8) is a multifaceted compound with diverse applications across chemistry and related disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative materials and therapies. As research continues to advance our understanding of this compound's properties and capabilities, it is likely to play an increasingly important role in both academic and industrial settings.